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Compound of Interest

Compound Name: Z-ATAD-FMK

Cat. No.: B1574926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Z-ATAD-FMK is a specific, cell-permeable, and irreversible inhibitor of caspase-12.[1]

Caspases, a family of cysteine proteases, are critical mediators of apoptosis (programmed cell

death).[2] Caspase-12 is localized to the endoplasmic reticulum (ER) and is activated in

response to ER stress, such as the disruption of calcium homeostasis or the accumulation of

unfolded proteins.[3] Its activation triggers a specific apoptotic pathway. Z-ATAD-FMK, a

synthetic peptide with a fluoromethyl ketone (FMK) group, covalently binds to the active site of

caspase-12, thereby inhibiting its activity and preventing downstream apoptotic events.[2] This

makes Z-ATAD-FMK a valuable tool for studying ER stress-induced apoptosis and for the

development of therapeutics targeting this pathway.
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Property Value Reference

Full Name Z-Ala-Thr-Ala-Asp(OMe)-FMK

Target Caspase-12 [1]

Nature Synthetic Peptide [1]

Formulation Lyophilized Powder

Molecular Weight 540.54 g/mol

Reconstitution and Storage
Proper reconstitution and storage of Z-ATAD-FMK are crucial for maintaining its stability and

activity.

Reconstitution of Lyophilized Powder
It is recommended to reconstitute the lyophilized Z-ATAD-FMK in high-purity, anhydrous

Dimethyl Sulfoxide (DMSO).

Protocol for Reconstituting a 1 mg Vial:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Add 92.6 µL of anhydrous DMSO to the vial.

Gently vortex or pipette up and down to completely dissolve the powder.

This will yield a 20 mM stock solution.

Storage Conditions
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Form
Storage
Temperature

Stability Recommendations

Lyophilized Powder -20°C to -70°C Up to 1 year

Store in a desiccated

environment. Avoid

repeated freeze-thaw

cycles.

Reconstituted Stock

Solution (in DMSO)
-20°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Mechanism of Action: Caspase-12 Signaling
Pathway
Z-ATAD-FMK inhibits the ER stress-induced apoptotic pathway by targeting caspase-12.
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Experimental Protocols
General Considerations

Cell Permeability: Z-ATAD-FMK is cell-permeable, allowing for its use in live cell assays.

Irreversible Inhibition: The FMK group forms a covalent bond with the caspase active site,

leading to irreversible inhibition.[2]

Working Concentration: The optimal working concentration of Z-ATAD-FMK can vary

depending on the cell type, treatment duration, and the specific apoptosis-inducing agent. A

general range of 50 nM to 100 µM has been suggested. It is highly recommended to perform

a dose-response experiment to determine the optimal concentration for your specific

experimental setup.

Solvent Control: As Z-ATAD-FMK is dissolved in DMSO, it is essential to include a vehicle

control (cells treated with the same final concentration of DMSO) in your experiments. The

final DMSO concentration should ideally be kept below 0.5% (v/v) to avoid solvent-induced

cytotoxicity.

Protocol for a Cell-Based Apoptosis Inhibition Assay
This protocol provides a general workflow for using Z-ATAD-FMK to inhibit ER stress-induced

apoptosis in a cell culture model.

Materials:

Z-ATAD-FMK (reconstituted 20 mM stock solution in DMSO)

Cell line of interest

Complete cell culture medium

ER stress-inducing agent (e.g., Tunicamycin, Thapsigargin)

Phosphate-buffered saline (PBS)

Apoptosis detection kit (e.g., Annexin V/Propidium Iodide, Caspase-3 activity assay)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1574926/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-atad-fmk
https://resources.rndsystems.com/pdfs/datasheets/fmk013.pdf
https://www.benchchem.com/product/b1574926/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-atad-fmk
https://www.benchchem.com/product/b1574926/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-atad-fmk
https://www.benchchem.com/product/b1574926/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-atad-fmk
https://www.benchchem.com/product/b1574926/docs?utm_src=pdf-body#application-notes-and-protocols-for-z-atad-fmk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Diagram:

Experimental Workflow

Procedure:

Prepare Z-ATAD-FMK Working Solutions:

On the day of the experiment, thaw the 20 mM Z-ATAD-FMK stock solution.

Prepare an intermediate dilution (e.g., 1 mM or 2 mM) in a protein-containing buffer such

as PBS with 1% BSA or complete cell culture medium.

From the intermediate dilution, prepare a series of final working concentrations (e.g., 1

µM, 10 µM, 50 µM, 100 µM) in complete cell culture medium.

Seed and Culture Cells:

Seed your cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates) at a

density that will ensure they are in the logarithmic growth phase at the time of treatment.

Allow the cells to adhere and grow overnight under standard culture conditions.

Pre-treat with Z-ATAD-FMK:

Remove the existing culture medium from the cells.

Add the medium containing the desired final concentrations of Z-ATAD-FMK.

Include a vehicle control (medium with the same final concentration of DMSO) and a

negative control (medium only).

Incubate the cells for 1-2 hours to allow for inhibitor uptake.

Induce ER Stress:

Prepare the ER stress-inducing agent at the desired concentration in complete cell culture

medium.
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Add the ER stress-inducing agent directly to the wells already containing Z-ATAD-FMK.

Include a positive control for apoptosis (cells treated with the ER stress inducer and the

vehicle control).

Incubate:

Return the cells to the incubator for a period determined by your experimental design

(e.g., 12, 24, or 48 hours).

Harvest Cells:

Harvest the cells according to the requirements of your chosen apoptosis assay. This may

involve collecting both the supernatant (for detached cells) and adherent cells (after

trypsinization).

Analyze for Apoptosis:

Assess the level of apoptosis using your chosen method. For example:

Flow Cytometry: Stain with Annexin V and Propidium Iodide to differentiate between

viable, early apoptotic, and late apoptotic/necrotic cells.

Western Blot: Analyze cell lysates for the cleavage of caspase-3 or PARP.

Fluorometric/Luminometric Assays: Measure the activity of executioner caspases (e.g.,

caspase-3/7).

Data Presentation
Summarize your quantitative data in a clear and structured table for easy comparison.

Example Table for Dose-Response Experiment:
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Treatment
Z-ATAD-FMK
Concentration (µM)

% Apoptotic Cells (Mean ±
SD)

Untreated Control 0 5.2 ± 1.1

Vehicle Control + ER Stress

Inducer
0 45.8 ± 3.5

Z-ATAD-FMK + ER Stress

Inducer
1 38.1 ± 2.9

Z-ATAD-FMK + ER Stress

Inducer
10 25.4 ± 2.1

Z-ATAD-FMK + ER Stress

Inducer
50 12.7 ± 1.5

Z-ATAD-FMK + ER Stress

Inducer
100 8.9 ± 1.3

Conclusion
Z-ATAD-FMK is a potent and specific tool for investigating the role of caspase-12 in ER stress-

induced apoptosis. Adherence to the proper reconstitution and storage protocols is essential for

reliable and reproducible results. The provided experimental workflow offers a robust starting

point for utilizing Z-ATAD-FMK in cell-based assays, with the understanding that optimization of

the working concentration is a critical step for success in any specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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